Cas no 101913-95-5 (1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-)

• Product Name: 1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-
• CAS No: 101913-95-5
• MF: C₂₁H₃₀N₄O
• MW: 354.489104747772
• CID: 140789
• PubChem ID: 59107
• Update Time: 2025-04-19

1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-
• 7-(3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)heptanenitrile
• 101913-95-5
• 8-(6-Cyanohexyl)-3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
• DTXSID10144343
• NSC167685
• HEPTANONITRILE, 7-(3-METHYL-4-OXO-1-PHENYL-1,3,8-TRIAZASPIRO(4.5)DEC-8-YL)-
• NSC-167685
• 7-(3-Methyl-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)dec-8-yl)heptanonitrile

• Inchi： 1S/C21H30N4O/c1-23-18-25(19-10-6-5-7-11-19)21(20(23)26)12-16-24(17-13-21)15-9-4-2-3-8-14-22/h5-7,10-11H,2-4,8-9,12-13,15-18H2,1H3
• InChI Key： GDFRSJQALJTCDV-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(CCCCCCC#N)CC2)N(C2C=CC=CC=2)CN1C

Computed Properties

• Exact Mass: 354.2422
• Monoisotopic Mass: 354.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.15
• Boiling Point: 571°C at 760 mmHg
• Flash Point: 299.1°C
• Refractive Index: 1.589
• PSA: 50.58
• LogP: 3.17198